5-(3-BOC-Aminophenyl)nicotinic acid
Catalog No.
S6682613
CAS No.
1261923-45-8
M.F
C17H18N2O4
M. Wt
314.34 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1261923-45-8
Product Name
5-(3-BOC-Aminophenyl)nicotinic acid
IUPAC Name
5-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]pyridine-3-carboxylic acid
Molecular Formula
C17H18N2O4
Molecular Weight
314.34 g/mol
InChI
InChI=1S/C17H18N2O4/c1-17(2,3)23-16(22)19-14-6-4-5-11(8-14)12-7-13(15(20)21)10-18-9-12/h4-10H,1-3H3,(H,19,22)(H,20,21)
InChI Key
YHKIGGIFSYTJLE-UHFFFAOYSA-N
SMILES
CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=CC(=CN=C2)C(=O)O
Canonical SMILES
CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=CC(=CN=C2)C(=O)O
- Nicotinic Acid Derivatives: 5-(3-BOC-APNA) is a derivative of nicotinic acid, a form of vitamin B3. Research into modified nicotinic acid derivatives explores their potential medicinal properties. Some derivatives have been investigated for their ability to lower cholesterol, improve blood sugar control, and act as antioxidants []. Further research is needed to determine if 5-(3-BOC-APNA) possesses similar properties.
- Ligand Design: The nicotinic acid portion of 5-(3-BOC-APNA) might allow it to interact with nicotinic acid receptors. These receptors are found in the nervous system and play a role in various physiological processes. Scientists design ligands (molecules that bind to receptors) to better understand receptor function and develop new drugs []. 5-(3-BOC-APNA) could be a potential tool for studying nicotinic acid receptors, but further investigation is needed.
- Organic Synthesis: 5-(3-BOC-APNA) contains a BOC (tert-butyloxycarbonyl) protecting group, which is commonly used in organic synthesis. The presence of this group suggests 5-(3-BOC-APNA) might be an intermediate in the synthesis of more complex molecules with potential biological applications.
XLogP3
2.6
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
314.12665706 g/mol
Monoisotopic Mass
314.12665706 g/mol
Heavy Atom Count
23
Dates
Last modified: 11-23-2023
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